Cas no 5992-13-2 (10-(2-(Dimethylamino)propyl)phenothiazine maleate)

10-(2-(Dimethylamino)propyl)phenothiazine maleate structure
5992-13-2 structure
Product Name:10-(2-(Dimethylamino)propyl)phenothiazine maleate
CAS No:5992-13-2
MF:C21H24N2O4S
MW:400.491264343262
CID:376310
PubChem ID:6441486
Update Time:2025-04-19

10-(2-(Dimethylamino)propyl)phenothiazine maleate Chemical and Physical Properties

Names and Identifiers

    • 10-(2-(Dimethylamino)propyl)phenothiazine maleate
    • 10-[2-(dimethylamino)propyl]phenothiazine maleate
    • 10-[2-(Dimethylamino)propyl]-10H-phenothiazine
    • Einecs 227-818-2
    • maleic acid,(1:x)
    • 9764B60L6Y
    • EINECS 248-197-4
    • 5992-13-2
    • NS00081918
    • Romergan
    • Q27271968
    • UNII-9764B60L6Y
    • D08432
    • J311.423F
    • Romergan (TN)
    • 27059-74-1
    • SCHEMBL3682874
    • 10H-PHENOTHIAZINE-10-ETHANAMINE, N,N,.ALPHA.-TRIMETHYL-, (2Z)-2-BUTENEDIOATE (1:1)
    • Promethazine maleate
    • (10-(2-(Dimethylammonio)propyl)-10H-phenothiazinium) maleate
    • ATOSIL MALEATE
    • Inchi: 1S/C17H20N2S.C4H4O4/c1-13(18(2)3)12-19-14-8-4-6-10-16(14)20-17-11-7-5-9-15(17)19;5-3(6)1-2-4(7)8/h4-11,13H,12H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: JSYGKADGBBTFIQ-BTJKTKAUSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC(C)N(C)C.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 400.14600
  • Monoisotopic Mass: 400.145678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 417
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106

Experimental Properties

  • PSA: 106.38000
  • LogP: 4.01620
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